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Compound of Interest

Compound Name: 2-Chloroethyl thiocyanate

CAS No.: 928-57-4

Cat. No.: B1593762

Get Quote

Executive Summary & Chemical Identity[1]
2-Chloroethyl thiocyanate is a bifunctional alkylating agent and intermediate used primarily in

the synthesis of heterocycles and pharmaceutical precursors. Its analysis requires rigorous

differentiation from its thermodynamic isomer, 2-chloroethyl isothiocyanate, which often forms

as a major impurity during thermal stress.

This guide provides a definitive spectroscopic profile to ensure accurate identification and

purity assessment.
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Parameter Data

IUPAC Name 2-Chloroethyl thiocyanate

CAS Registry Number
928-57-4 (Note: distinct from isothiocyanate

CAS 6099-88-3)

Molecular Formula

Molecular Weight 121.59 g/mol

Boiling Point 198–203 °C (at 760 mmHg)

Physical State Colorless to pale yellow liquid

Structural Analysis & Theoretical Basis
The molecule consists of an ethylene backbone flanked by a chlorine atom and a thiocyanate (

) group. The critical analytical challenge lies in the ambidentate nature of the thiocyanate ion (

), which can attack electrophiles via Sulfur (forming thiocyanates,

) or Nitrogen (forming isothiocyanates,

).

Isomer Differentiation Logic
The most frequent analytical error is misidentifying the isothiocyanate isomer as the target

product. The following logic gate defines the differentiation strategy:
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Crude Sample Analysis

Step 1: IR Spectroscopy
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CONFIRMED:
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Click to download full resolution via product page

Figure 1: Analytical logic for distinguishing thiocyanate from isothiocyanate isomers.

Spectroscopic Data Profile
Vibrational Spectroscopy (FT-IR)
Infrared spectroscopy is the most rapid diagnostic tool for this compound. The
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stretch is sensitive to the atom it is attached to (S vs N).

Frequency (

)
Assignment Diagnostic Note

2155 – 2165 Stretch

Sharp, weak-to-medium

intensity. This is the definitive

peak for thiocyanates [1].

2950 – 2970 Stretch
Typical aliphatic methylene

stretches.

600 – 800 Stretch
Strong bands characteristic of

alkyl chlorides.

2050 – 2100 Stretch

ABSENT in pure sample.

Broad/Strong peak here

indicates isothiocyanate

contamination.

Nuclear Magnetic Resonance (NMR)
Data is reported for

solution. The molecule exhibits an

(or

) spin system appearing as two distorted triplets.

H NMR (300/400 MHz,

)
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Shift (

ppm)
Multiplicity Integration Assignment

Mechanistic
Insight

3.82
Triplet (

Hz)
2H

Deshielded by

the high

electronegativity

of Chlorine (

).

3.35
Triplet (

Hz)
2H

Less deshielded

than the Cl-

adjacent protons.

Sulfur (

) is less

electronegative

than Nitrogen;

the isomer's

would appear

further downfield

(~3.9 ppm).

C NMR (75/100 MHz,

)
Shift (

ppm)
Assignment Notes

111.5
Characteristic nitrile-like

carbon.

42.8 Typical alkyl chloride region.

33.2
Upfield relative to the chloride-

bearing carbon.
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Mass Spectrometry (EI-MS)
Molecular Ion (

): m/z 121

Isotope Pattern: The presence of one Chlorine atom dictates a characteristic 3:1 intensity

ratio for peaks at m/z 121 (

) and m/z 123 (

).

Fragmentation Pathway:

m/z 121 (

)

Loss of

m/z 86 (

)

m/z 121 (

)

Loss of

m/z 95 (minor)

m/z 49 (

): Common lower mass fragment.

Experimental Protocol: Synthesis & Purification
Warning
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To generate valid reference data, the compound is typically synthesized via nucleophilic

substitution. However, the choice of reagents dictates the purity profile.

Recommended Workflow
Reaction: 1-Bromo-2-chloroethane +

2-Chloroethyl thiocyanate +

Critical Control Point: Do not overheat during distillation. Thiocyanates are thermally unstable

and undergo a [3,3]-sigmatropic rearrangement to isothiocyanates at high temperatures (

).

1-Bromo-2-chloroethane
+ KSCN (excess)

Reflux in Ethanol
(4-6 Hours)

Filter KBr
Concentrate Filtrate

Partition: Water/DCM
Dry Organic Layer

Vacuum Distillation
(Keep T < 100°C)

Pure 2-Chloroethyl
Thiocyanate

Yield ~80%

Click to download full resolution via product page

Figure 2: Synthesis and purification workflow emphasizing thermal control.

Safety & Handling (Vesicant Warning)
Hazard Class: 6.1 (Toxic) Signal Word: DANGER

Vesicant Action: Like sulfur mustard analogs, 2-chloroethyl thiocyanate can act as a

blistering agent. It readily alkylates DNA and proteins.

PPE Requirements: Double nitrile gloves, face shield, and operation strictly within a

functioning fume hood.

Decontamination: Neutralize spills with 10% aqueous sodium hydroxide or bleach solution to

hydrolyze the alkylating chloride and thiocyanate moieties.
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To cite this document: BenchChem. [Spectroscopic Characterization and Analytical Profiling
of 2-Chloroethyl Thiocyanate]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593762?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

